Cas no 2097872-53-0 (2-(Thiolan-3-yloxy)pyrazine)

2-(Thiolan-3-yloxy)pyrazine Chemical and Physical Properties
Names and Identifiers
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- 2-(thiolan-3-yloxy)pyrazine
- Pyrazine, 2-[(tetrahydro-3-thienyl)oxy]-
- 2-(Thiolan-3-yloxy)pyrazine
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- Inchi: 1S/C8H10N2OS/c1-4-12-6-7(1)11-8-5-9-2-3-10-8/h2-3,5,7H,1,4,6H2
- InChI Key: DBFGTSQYFXHHEH-UHFFFAOYSA-N
- SMILES: S1CCC(C1)OC1C=NC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- XLogP3: 0.9
- Topological Polar Surface Area: 60.3
2-(Thiolan-3-yloxy)pyrazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6608-1369-2μmol |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 2μmol |
$85.5 | 2023-09-07 | ||
Life Chemicals | F6608-1369-10μmol |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 10μmol |
$103.5 | 2023-09-07 | ||
Life Chemicals | F6608-1369-5μmol |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 5μmol |
$94.5 | 2023-09-07 | ||
Life Chemicals | F6608-1369-20μmol |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 20μmol |
$118.5 | 2023-09-07 | ||
Life Chemicals | F6608-1369-100mg |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 100mg |
$372.0 | 2023-09-07 | ||
Life Chemicals | F6608-1369-3mg |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 3mg |
$94.5 | 2023-09-07 | ||
Life Chemicals | F6608-1369-4mg |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 4mg |
$99.0 | 2023-09-07 | ||
Life Chemicals | F6608-1369-30mg |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 30mg |
$178.5 | 2023-09-07 | ||
Life Chemicals | F6608-1369-2mg |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 2mg |
$88.5 | 2023-09-07 | ||
Life Chemicals | F6608-1369-15mg |
2-(thiolan-3-yloxy)pyrazine |
2097872-53-0 | 15mg |
$133.5 | 2023-09-07 |
2-(Thiolan-3-yloxy)pyrazine Related Literature
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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5. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
Additional information on 2-(Thiolan-3-yloxy)pyrazine
Comprehensive Overview of 2-(Thiolan-3-yloxy)pyrazine (CAS No. 2097872-53-0): Properties, Applications, and Industry Insights
The compound 2-(Thiolan-3-yloxy)pyrazine (CAS No. 2097872-53-0) is a specialized heterocyclic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. Characterized by a pyrazine ring linked to a thiolane moiety via an ether bond, this compound exemplifies the growing demand for sulfur-containing bioactive molecules in drug discovery. Recent studies highlight its potential as a versatile synthetic intermediate, particularly in the development of kinase inhibitors and antimicrobial agents.
From a chemical perspective, 2-(Thiolan-3-yloxy)pyrazine demonstrates remarkable stability under physiological conditions, making it attractive for prodrug formulations. The presence of both nitrogen and sulfur heteroatoms enables diverse interaction profiles with biological targets, a property increasingly sought after in fragment-based drug design. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, addressing industry concerns about compound reproducibility in preclinical studies.
The synthesis of CAS 2097872-53-0 typically involves nucleophilic substitution reactions between halogenated pyrazines and thiolan-3-ol derivatives. Recent process optimization has improved yields to 75-82% while reducing heavy metal catalyst requirements, aligning with green chemistry principles that dominate current research priorities. These advancements respond to frequent search queries regarding cost-effective synthetic routes and sustainable pharmaceutical manufacturing.
In material science applications, the compound's electron-deficient pyrazine core shows promise in organic semiconductor development. Researchers are investigating its charge transport properties for potential use in flexible electronics and OLED technologies – topics trending in academic and industrial forums. The thioether linkage provides enhanced thermal stability compared to conventional oxygen-based analogs, addressing durability challenges in next-generation electronic materials.
Regulatory databases classify 2-(Thiolan-3-yloxy)pyrazine as non-hazardous under standard handling conditions, with favorable environmental persistence profiles. This positions it favorably against competing compounds in EPA compliance discussions and REACH regulation assessments – frequent concerns among industrial users. Proper storage recommendations include inert atmosphere protection below 4°C to maintain optimal stability, a detail often requested in material safety data sheet inquiries.
The commercial availability of CAS 2097872-53-0 through specialty chemical suppliers has expanded significantly since 2020, reflecting growing market demand. Current price trends (Q2 2024) range from $280-$420 per gram at research quantities, with bulk pricing available for GMP-grade material. These economic factors are crucial for researchers comparing cost-performance ratios of novel synthetic building blocks.
Future research directions for 2-(Thiolan-3-yloxy)pyrazine include exploration of its chiral derivatives for asymmetric catalysis and investigation of its metal coordination chemistry. These developments align with industry shifts toward stereoselective synthesis and catalytic process intensification – dominant themes in recent chemical literature and patent filings.
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